3-Methyl-6-(4-methylphenyl)imidazo[2,1-b]-[1,3]thiazole-2-carboxylic acid hydrochloride

• IUPAC Name: 3-methyl-6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazole-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C14H12N2O2S.ClH/c1-8-3-5-10(6-4-8)11-7-16-9(2)12(13(17)18)19-14(16)15-11;/h3-7H,1-2H3,(H,17,18);1H
• InChI Key: KVZVLZXKOUIHQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN3C(=C(SC3=N2)C(=O)O)C.Cl
• Molecular Formula: C14H13ClN2O2S
• Molecular Weight: 308.8 g/mol

Description

The compound “3-Methyl-6-(4-methylphenyl)imidazo[2,1-b]-[1,3]thiazole-2-carboxylic acid hydrochloride” is a nitrogen- and sulfur-containing heterocyclic compound. It has an empirical formula of C13H10N2O2S and a molecular weight of 258.30.

Synthesis Analysis

The synthesis of imidazo[2,1-b][1,3]thiazines, which includes the compound , has been a subject of research for many years. The synthetic approaches are grouped by the degree of research done on the imidazothiazine scaffold, from more to less studied.

Molecular Structure Analysis

The molecular structure of the compound can be represented by the SMILES string Cc1c(sc2nc(cn12)-c3ccccc3)C(O)=O. This representation provides a way to visualize the compound’s structure using chemical notation.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the available literature, imidazo[2,1-b][1,3]thiazines are known to be involved in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. Its InChI key, a unique identifier used to represent the compound’s structure, is PLPFFNBQLCHDKH-UHFFFAOYSA-N.

Scientific Research Applications

I have conducted a search for scientific research applications of 3-Methyl-6-(4-methylphenyl)imidazo[2,1-b]-[1,3]thiazole-2-carboxylic acid hydrochloride, but detailed information on this specific compound’s applications is limited. However, based on similar compounds and their applications, we can infer potential fields of study where this compound might be relevant. Below are some potential applications based on the available information:

Anticancer Research

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Anti-Tubercular Activity

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LED and OLED Applications

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Mechanism of Action

Target of Action

The primary target of this compound is Pantothenate synthetase of Mycobacterium tuberculosis . This enzyme plays a crucial role in the biosynthesis of pantothenate, an essential precursor for the production of coenzyme A, which is vital for various biochemical reactions.

Mode of Action

The compound interacts with its target, Pantothenate synthetase, leading to the inhibition of the enzyme’s activity . This interaction disrupts the normal functioning of the enzyme, thereby affecting the biosynthesis of pantothenate and ultimately, the production of coenzyme A.

Biochemical Pathways

The inhibition of Pantothenate synthetase affects the pantothenate biosynthesis pathway, leading to a decrease in the production of coenzyme A . Coenzyme A is involved in various biochemical pathways, including the citric acid cycle and fatty acid metabolism. Therefore, the inhibition of its production can have significant downstream effects on these metabolic processes.

Result of Action

The compound exhibits significant activity against Mycobacterium tuberculosis . By inhibiting Pantothenate synthetase, it disrupts the bacterium’s metabolic processes, leading to its inability to proliferate. This results in the effective control of the bacterial infection.